Cas no 122497-20-5 (Famciclovir Malonate)

• Product Name: Famciclovir Malonate
• CAS No: 122497-20-5
• MF: C₁₂H₁₅N₅O₄
• MW: 293.278601884842
• CID: 3162344
• PubChem ID: 9904161
• Update Time: 2025-04-21

Famciclovir Malonate Chemical and Physical Properties

Names and Identifiers

• dimethyl 2-(2-(2-aminopurine-9-yl)ethyl)malonate
• FamciclovirMalonate
• SC9597MNT0
• Famciclovir Impurity 12
• FAMCICLOVIR MALONATE [USP IMPURITY]
• SCHEMBL7456549
• Dimethyl 2-(2-(2-amino-9H-purin-9-yl)ethyl)malonate
• Propanedioic acid, 2-(2-(2-amino-9H-purin-9-yl)ethyl)-, 1,3-dimethyl ester
• Famciclovir malonate [USP]
• Famciclovir malonate
• Dimethyl 2-[2-(2-aminopurin-9-yl)ethyl]propanedioate
• 122497-20-5
• UNII-SC9597MNT0
• Famciclovir Malonate; Propanedioic acid, 2-[2-(2-amino-9H-purin-9-yl)ethyl]-, 1,3-dimethyl ester; Propanedioic acid, [2-(2-amino-9H-purin-9-yl)ethyl]-, dimethyl ester (9CI); Dimethyl 2-[2-(2-Amino-9H-purin-9-yl)ethyl]propanedioate
• 1,3-dimethyl 2-[2-(2-amino-9H-purin-9-yl)ethyl]propanedioate
• Famciclovir Malonate

• Inchi： 1S/C12H15N5O4/c1-20-10(18)7(11(19)21-2)3-4-17-6-15-8-5-14-12(13)16-9(8)17/h5-7H,3-4H2,1-2H3,(H2,13,14,16)
• InChI Key： OSJGRTSYPKYJNN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)CCN1C=NC2=CN=C(N)N=C12)=O

Computed Properties

• Exact Mass: 293.11200
• Monoisotopic Mass: 293.11240398Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 122.22000
• LogP: 0.34200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives